Cas no 85263-29-2 (1,3-Benzodioxole-5-ethanol,5-acetate)
85263-29-2 structure
Product Name:1,3-Benzodioxole-5-ethanol,5-acetate
CAS No:85263-29-2
MF:C11H12O4
MW:208.210583686829
CID:729304
Update Time:2024-01-31
1,3-Benzodioxole-5-ethanol,5-acetate Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxole-5-ethanol,5-acetate
- 2-(1,3-benzodioxol-5-yl)ethyl acetate
- 1-acetoxy-2-[(3,4-methylenedioxy)phenyl]ethane
- 2-(BENZO[D][1,3]DIOXOL-5-YL)ETHYL ACETATE
-
- MDL: MFCD12964338
- Inchi: 1S/C11H12O4/c1-8(12)13-5-4-9-2-3-10-11(6-9)15-7-14-10/h2-3,6H,4-5,7H2,1H3
- InChI Key: BHESCKPEROWHRI-UHFFFAOYSA-N
- SMILES: C(OCCC1=CC=C2OCOC2=C1)(=O)C
Computed Properties
- Exact Mass: 208.074
- Monoisotopic Mass: 208.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
Experimental Properties
- Density: 1.225
- Boiling Point: 302.8°C at 760 mmHg
- Flash Point: 131.9°C
- Refractive Index: 1.536
1,3-Benzodioxole-5-ethanol,5-acetate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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